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Compound of Interest

Compound Name: Isoetharine Mesylate

Cat. No.: B1217433

Audience: Researchers, scientists, and drug development professionals.
1. Introduction

Isoetharine mesylate is a selective B2-adrenergic receptor agonist used in research as a
bronchodilator.[1][2][3] Accurate and consistent preparation of stock solutions is crucial for
obtaining reliable and reproducible experimental results. This document provides a detailed
protocol for the preparation, storage, and handling of Isoetharine Mesylate stock solutions for
research applications.

2. Physicochemical Data

A summary of the key physicochemical properties of Isoetharine Mesylate is provided in the
table below for easy reference.
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Property Value Source
Molecular Weight 335.42 g/mol [1114]
CAS Number 7279-75-6
Molecular Formula C14H25NO6S
Solubilty DMSO: 125 mg/mL (372.67

mM)
Appearance Solid N/A
Storage (Solid) 2-8°C

3. Experimental Protocol: Preparation of a 100 mM Isoetharine Mesylate Stock Solution in
DMSO

This protocol describes the preparation of a 100 mM stock solution of Isoetharine Mesylate in
Dimethyl Sulfoxide (DMSO).

3.1. Materials and Equipment

» Isoetharine Mesylate (solid)

e Anhydrous/molecular sieve-dried DMSO

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e Vortex mixer

 Ultrasonic bath (optional)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Procedure
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o Preparation: Before starting, ensure the work area is clean and that all necessary equipment
is calibrated and readily accessible. Allow the Isoetharine Mesylate container to equilibrate
to room temperature before opening to prevent condensation.

o Weighing: Accurately weigh the desired amount of Isoetharine Mesylate powder. To prepare
1 mL of a 100 mM stock solution, you will need 33.54 mg of Isoetharine Mesylate
(Molecular Weight = 335.42 g/mol ).

o Dissolution:

[e]

Add the weighed Isoetharine Mesylate to a sterile microcentrifuge tube or amber glass
vial.

o Add the appropriate volume of DMSO. For a 100 mM solution, if you weighed 33.54 mg,
add 1 mL of DMSO.

o Cap the tubel/vial securely and vortex thoroughly until the solid is completely dissolved.

o If dissolution is slow, gentle warming of the tube to 37°C and sonication in an ultrasonic
bath for a short period can aid in solubilization.

 Aliquoting and Storage:

o Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles. This minimizes degradation and
maintains the integrity of the stock solution.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months). Ensure the storage containers are tightly sealed to prevent
moisture absorption.

4. Quality Control

 Visual Inspection: The final stock solution should be a clear, colorless to pale yellow solution,
free of any particulate matter.
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o Concentration Verification (Optional): The concentration of the stock solution can be verified
using a suitable analytical method such as UV-Vis spectrophotometry or High-Performance
Liguid Chromatography (HPLC), if required for the specific application.

5. Safety Precautions

e Handle Isoetharine Mesylate in a well-ventilated area.

o Wear appropriate PPE, including safety glasses, gloves, and a lab coat, at all times.

o Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

6. Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Isoetharine Mesylate
stock solution.
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Caption: Workflow for preparing Isoetharine Mesylate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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